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Compound of Interest

Compound Name:
6-Chloro-3-methoxy-2-

methylpyridine

Cat. No.: B136933 Get Quote

Technical Support Center: 6-Chloro-3-methoxy-2-
methylpyridine
This guide provides essential safety and handling information for 6-Chloro-3-methoxy-2-
methylpyridine. The information is compiled from safety data for this compound and

structurally similar chemicals. Researchers, scientists, and drug development professionals

should use this as a reference for safe laboratory practices.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 6-Chloro-3-methoxy-2-methylpyridine?

Based on data from similar pyridine derivatives, 6-Chloro-3-methoxy-2-methylpyridine is

expected to present several hazards. It may be harmful if swallowed and can cause skin and

serious eye irritation.[1][2] Inhalation may lead to respiratory irritation.[1][2] Some related

compounds are classified as fatal if inhaled or in contact with skin, so caution is strongly

advised.

Q2: What personal protective equipment (PPE) is mandatory when handling this compound?

To ensure safety, the following PPE should be worn at all times:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b136933?utm_src=pdf-interest
https://www.benchchem.com/product/b136933?utm_src=pdf-body
https://www.benchchem.com/product/b136933?utm_src=pdf-body
https://www.benchchem.com/product/b136933?utm_src=pdf-body
https://www.benchchem.com/product/b136933?utm_src=pdf-body
https://www.benchchem.com/product/b136933?utm_src=pdf-body
https://www.benchchem.com/product/b136933?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/6-Chloro-3-fluoro-2-methylpyridine
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-3-methoxy-2-methylpyridine
https://pubchem.ncbi.nlm.nih.gov/compound/6-Chloro-3-fluoro-2-methylpyridine
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-3-methoxy-2-methylpyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Protection: Chemical safety goggles or a face shield compliant with OSHA's regulations

in 29 CFR 1910.133 or European Standard EN166.[3]

Hand Protection: Wear appropriate chemical-resistant gloves.[4]

Body Protection: A lab coat or flame-retardant antistatic protective clothing should be worn.

[5]

Respiratory Protection: If working with a powder, generating dust, or if vapors/aerosols are

likely, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[3]

Q3: What are the proper storage conditions for 6-Chloro-3-methoxy-2-methylpyridine?

The compound should be stored in a tightly closed container in a cool, dry, and well-ventilated

area.[4][6] Keep the substance away from heat, sparks, open flames, and other sources of

ignition.[5] It should be stored separately from incompatible materials such as strong oxidizing

agents, acids, and bases.[7]

Q4: What are the immediate first-aid measures in case of accidental exposure?

Immediate action is crucial in case of exposure.

Inhalation: Move the person to fresh air and keep them comfortable for breathing. If

symptoms persist, seek medical attention.[6]

Skin Contact: Immediately take off all contaminated clothing. Wash the affected skin area

with plenty of soap and water for at least 15 minutes. If skin irritation occurs, get medical

advice.[4][6]

Eye Contact: Rinse cautiously with water for several minutes. If present, remove contact

lenses if it is easy to do so and continue rinsing. If eye irritation persists, seek immediate

medical attention.[3][4]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Call a poison control center

or doctor immediately for treatment advice.[4][6]

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAH25772&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.kishida.co.jp/product/catalog/msds/id/10613/code/240-65515e.pdf
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/m25406
https://www.fishersci.com/store/msds?partNumber=AAH25772&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b136933?utm_src=pdf-body
https://www.kishida.co.jp/product/catalog/msds/id/10613/code/240-65515e.pdf
https://aksci.com/sds/J93355_SDS.pdf
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/m25406
https://www.pipzine-chem.com/products/pyridine/3-amino-6-methoxy-2-methylpyridine.html
https://aksci.com/sds/J93355_SDS.pdf
https://www.kishida.co.jp/product/catalog/msds/id/10613/code/240-65515e.pdf
https://aksci.com/sds/J93355_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAH25772&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.kishida.co.jp/product/catalog/msds/id/10613/code/240-65515e.pdf
https://www.kishida.co.jp/product/catalog/msds/id/10613/code/240-65515e.pdf
https://aksci.com/sds/J93355_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue: A small spill of 6-Chloro-3-methoxy-2-methylpyridine has occurred in the lab.

Evacuate & Ventilate: Immediately evacuate non-essential personnel from the area and

ensure the area is well-ventilated.[5][8]

Control Ignition Sources: Remove all sources of ignition from the spill area.[6]

Contain the Spill: Use a non-combustible absorbent material like sand or earth to contain the

spill. Avoid generating dust if the material is solid.[6]

Clean-up: Carefully sweep or vacuum the absorbed material into a suitable, labeled

container for disposal.[6] Do not let the product enter drains.[8]

Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then soap

and water.

Dispose: Dispose of the waste material through an approved waste disposal plant.[3]

Issue: The compound appears to have changed color or consistency in storage.

This may indicate degradation or contamination, possibly due to improper storage conditions

like exposure to moisture or high temperatures.[7] Do not use the material. It should be treated

as waste and disposed of according to institutional and local regulations.

Quantitative Data Summary
The following table summarizes key quantitative data based on 6-Chloro-3-methoxy-2-
methylpyridine and its isomers. As specific data for the 6-chloro isomer is limited, properties of

related compounds are provided for reference.
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Property Value Source Compound Reference

Molecular Formula C₇H₈ClNO
3-Chloro-6-methoxy-

2-methylpyridine

Molecular Weight 157.60 g/mol
3-Chloro-6-methoxy-

2-methylpyridine

Melting Point
40 - 44 °C (104 - 111

°F)

2-amino-6-

methylpyridine

(related structure)

[8]

Boiling Point 142 °C (288 °F)
2-Methoxypyridine

(related structure)
[5]

Hazard Classifications

Acute Tox. 4 (Oral),

Skin Irrit. 2, Eye Irrit.

2, STOT SE 3

4-Chloro-3-methoxy-

2-methylpyridine
[2]

General Experimental Protocol: Handling a Pyridine-
based Chemical Reagent
This protocol outlines a general procedure for safely handling a chemical like 6-Chloro-3-
methoxy-2-methylpyridine.

Preparation:

Review the Safety Data Sheet (SDS) thoroughly before starting any work.

Ensure a chemical fume hood is operational and available.

Verify that an eyewash station and safety shower are accessible.[3]

Prepare all necessary glassware and equipment.

Don the required PPE (safety goggles, lab coat, chemical-resistant gloves).
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Conduct all manipulations of the compound inside a chemical fume hood to avoid

inhalation of dust or vapors.[3]

Use non-sparking tools and explosion-proof equipment if the compound is flammable.[3][5]

Ground and bond containers when transferring the substance to prevent static discharge.

[4]

Weigh the solid in a tared container inside the hood. If it is a liquid, use a syringe or pipette

for transfer.

Keep the container tightly closed when not in use.[4]

Post-Handling:

Wash hands and any exposed skin thoroughly after handling, even if gloves were worn.[3]

Clean all equipment used during the experiment.

Decontaminate the work area within the fume hood.

Properly label and store any remaining chemical according to safety guidelines.

Waste Disposal:

Dispose of contaminated materials (e.g., pipette tips, absorbent paper) and excess

chemical in a designated, labeled hazardous waste container.

Follow all institutional and local regulations for chemical waste disposal.[3]
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Workflow for Safe Handling of 6-Chloro-3-methoxy-2-methylpyridine
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Caption: Standard workflow for handling chemical reagents.
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Troubleshooting Guide for Accidental Exposure

Troubleshooting Guide for Accidental Exposure

Accidental Exposure
Occurs

What type of exposure?

Remove Contaminated Clothing
Wash Skin with Soap & Water

Skin

Rinse Eyes with Water
for 15 minutes

Eye

Move to Fresh Air

Inhalation

Rinse Mouth
DO NOT Induce Vomiting

Ingestion

Seek Medical Attention
(Bring SDS if possible)

Click to download full resolution via product page

Caption: Decision tree for first aid after accidental exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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